Laxifloranone
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Overview
Description
Laxifloranone is a natural product found in Marila laxiflora with data available.
Scientific Research Applications
Anti-HIV and Antibacterial Properties
Laxifloranone, along with other compounds, was isolated from Alchornea laxiflora, demonstrating significant anti-HIV activity and antibacterial properties. The methanolic extract of A. laxiflora root showed potent anti-HIV activity, outperforming the reference drug chicoric acid. Additionally, extracts from the roots, stem, and leaves exhibited antibacterial activities against Gram-positive bacteria, with minimal inhibitory concentrations ranging between 50 and 63 μg/ml. These findings suggest the potential of A. laxiflora root as a source for new anti-HIV drugs and validate its traditional use in treating various infections, highlighting the ethnopharmacological significance of African traditional medicines (Siwe-Noundou et al., 2019).
Antimicrobial Activity
This compound was also identified in the petroleum ether extract of Mesua ferrea flowers, showing excellent antibacterial activity against Staphylococcus aureus, including multi-drug-resistant strains. This suggests that polycyclic polyprenylated acylphloroglucinols (PPAPs), like this compound, could offer a new structure for antibiotic research, providing a potential avenue for developing new antimicrobial agents (Zhang et al., 2020).
Cytotoxic and Anti-inflammatory Effects
This compound and related compounds have shown significant cytotoxic effects against various human tumor cell lines, suggesting their potential in cancer therapy. For instance, laxiflorins isolated from Isodon eriocalyx var. laxiflora demonstrated inhibitory effects on tumor cells, highlighting the anticancer potential of these compounds (Niu et al., 2002). Additionally, laxifolone A, a triterpene, has been found to suppress nitric oxide synthesis by attenuating NF-κB translocation, indicating its anti-inflammatory properties (Ko et al., 2005).
Properties
Molecular Formula |
C35H46O6 |
---|---|
Molecular Weight |
562.7 g/mol |
IUPAC Name |
3-[4-hydroxy-8,8-dimethyl-3-(3-methylbutanoyl)-5,7-bis(3-methylbut-2-enyl)-2,9-dioxo-1-bicyclo[3.3.1]non-3-enyl]-3-phenylpropanoic acid |
InChI |
InChI=1S/C35H46O6/c1-21(2)14-15-25-20-34(17-16-22(3)4)30(39)29(27(36)18-23(5)6)31(40)35(32(34)41,33(25,7)8)26(19-28(37)38)24-12-10-9-11-13-24/h9-14,16,23,25-26,39H,15,17-20H2,1-8H3,(H,37,38) |
InChI Key |
NOURDCRRJHGPSF-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)C1=C(C2(CC(C(C(C1=O)(C2=O)C(CC(=O)O)C3=CC=CC=C3)(C)C)CC=C(C)C)CC=C(C)C)O |
Canonical SMILES |
CC(C)CC(=O)C1=C(C2(CC(C(C(C1=O)(C2=O)C(CC(=O)O)C3=CC=CC=C3)(C)C)CC=C(C)C)CC=C(C)C)O |
Synonyms |
laxifloranone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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